ZINC chloride
ZINC chloride
Zinc chloride is a white crystalline solid. It is soluble in water. It is corrosive to metals and therefore irritating to the skin, eyes and mucous membranes. It is used for preserving wood, in soldering fluxes, as a catalyst in chemical metals and manufacturing, and for many other uses.
Zinc chloride, solution is a colorless liquid. It is mildly corrosive to metals. It causes burns to eyes, skin and mucous membranes.
Zinc chloride is a solution of ions indicated for use in total parenteral nutrition to maintain zinc levels and prevent deficiency syndromes. Zinc chloride was granted FDA approval before 26 June 1986.
Zinc Chloride is an ionic salt essential for the synthesis of cholesterol, protein, and fats. Zinc plays an important role in the proper functioning of the immune system. Zinc is required for the enzyme activities necessary for cell division, cell growth, and wound healing as well as the release of vitamin A from the liver. It plays a role in the acuity of the senses of smell and taste and is required to maintain prostate reproductive health and insulin function. Zinc is also involved in the metabolism of carbohydrates. Zinc chloride is administered orally or parenterally as a nutritional supplement.
Zinc chloride is a nutrient supplement A number of salts containing the tetrachlorozincate anion, ZnCl2 4, are known. Caulton's reagent, V2Cl3(thf)6Zn2Cl6 is an example of a salt containing Zn2Cl2 6. The compound Cs3ZnCl5 contains tetrahedral ZnCl2 4 and Cl anions. No compounds containing the ZnCl4 6 ion have been characterized. Four crystalline forms, (polymorphs) , of ZnCl2 are known, and in each case the Zn2+ ions are trigonal planar coordinated to four chloride ions. The pure anhydrous orthorhombic form rapidly changes to one of the other forms on exposure to the atmosphere and a possible explanation is that the presence of OH facilitates the rearrangement. Rapid cooling of molten ZnCl2 gives a glass, that is, a rigid amorphous solid and this ability has been related to the structure in the melt.
Zinc chloride belongs to the family of Transition Metal Chlorides. These are inorganic compounds in which the largest halogen atom is Chlorine, and the heaviest metal atom is a transition metal.
See also: Zinc Cation (has active moiety); Benzocaine; zinc chloride (component of); Benzyl alcohol; zinc chloride (component of) ... View More ...
Zinc chloride, solution is a colorless liquid. It is mildly corrosive to metals. It causes burns to eyes, skin and mucous membranes.
Zinc chloride is a solution of ions indicated for use in total parenteral nutrition to maintain zinc levels and prevent deficiency syndromes. Zinc chloride was granted FDA approval before 26 June 1986.
Zinc Chloride is an ionic salt essential for the synthesis of cholesterol, protein, and fats. Zinc plays an important role in the proper functioning of the immune system. Zinc is required for the enzyme activities necessary for cell division, cell growth, and wound healing as well as the release of vitamin A from the liver. It plays a role in the acuity of the senses of smell and taste and is required to maintain prostate reproductive health and insulin function. Zinc is also involved in the metabolism of carbohydrates. Zinc chloride is administered orally or parenterally as a nutritional supplement.
Zinc chloride is a nutrient supplement A number of salts containing the tetrachlorozincate anion, ZnCl2 4, are known. Caulton's reagent, V2Cl3(thf)6Zn2Cl6 is an example of a salt containing Zn2Cl2 6. The compound Cs3ZnCl5 contains tetrahedral ZnCl2 4 and Cl anions. No compounds containing the ZnCl4 6 ion have been characterized. Four crystalline forms, (polymorphs) , of ZnCl2 are known, and in each case the Zn2+ ions are trigonal planar coordinated to four chloride ions. The pure anhydrous orthorhombic form rapidly changes to one of the other forms on exposure to the atmosphere and a possible explanation is that the presence of OH facilitates the rearrangement. Rapid cooling of molten ZnCl2 gives a glass, that is, a rigid amorphous solid and this ability has been related to the structure in the melt.
Zinc chloride belongs to the family of Transition Metal Chlorides. These are inorganic compounds in which the largest halogen atom is Chlorine, and the heaviest metal atom is a transition metal.
See also: Zinc Cation (has active moiety); Benzocaine; zinc chloride (component of); Benzyl alcohol; zinc chloride (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
7646-85-7
VCID:
VC20855590
InChI:
InChI=1S/2ClH.Zn/h2*1H;/q;;+2/p-2
SMILES:
Cl[Zn]Cl
Molecular Formula:
Cl2Zn
ZnCl2
ZnCl2
Molecular Weight:
136.3 g/mol
ZINC chloride
CAS No.: 7646-85-7
Cat. No.: VC20855590
Molecular Formula: Cl2Zn
ZnCl2
Molecular Weight: 136.3 g/mol
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Specification
| Description | Zinc chloride is a white crystalline solid. It is soluble in water. It is corrosive to metals and therefore irritating to the skin, eyes and mucous membranes. It is used for preserving wood, in soldering fluxes, as a catalyst in chemical metals and manufacturing, and for many other uses. Zinc chloride, solution is a colorless liquid. It is mildly corrosive to metals. It causes burns to eyes, skin and mucous membranes. Zinc chloride is a solution of ions indicated for use in total parenteral nutrition to maintain zinc levels and prevent deficiency syndromes. Zinc chloride was granted FDA approval before 26 June 1986. Zinc Chloride is an ionic salt essential for the synthesis of cholesterol, protein, and fats. Zinc plays an important role in the proper functioning of the immune system. Zinc is required for the enzyme activities necessary for cell division, cell growth, and wound healing as well as the release of vitamin A from the liver. It plays a role in the acuity of the senses of smell and taste and is required to maintain prostate reproductive health and insulin function. Zinc is also involved in the metabolism of carbohydrates. Zinc chloride is administered orally or parenterally as a nutritional supplement. Zinc chloride is a nutrient supplement A number of salts containing the tetrachlorozincate anion, ZnCl2 4, are known. Caulton's reagent, V2Cl3(thf)6Zn2Cl6 is an example of a salt containing Zn2Cl2 6. The compound Cs3ZnCl5 contains tetrahedral ZnCl2 4 and Cl anions. No compounds containing the ZnCl4 6 ion have been characterized. Four crystalline forms, (polymorphs) , of ZnCl2 are known, and in each case the Zn2+ ions are trigonal planar coordinated to four chloride ions. The pure anhydrous orthorhombic form rapidly changes to one of the other forms on exposure to the atmosphere and a possible explanation is that the presence of OH facilitates the rearrangement. Rapid cooling of molten ZnCl2 gives a glass, that is, a rigid amorphous solid and this ability has been related to the structure in the melt. Zinc chloride belongs to the family of Transition Metal Chlorides. These are inorganic compounds in which the largest halogen atom is Chlorine, and the heaviest metal atom is a transition metal. See also: Zinc Cation (has active moiety); Benzocaine; zinc chloride (component of); Benzyl alcohol; zinc chloride (component of) ... View More ... |
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| CAS No. | 7646-85-7 |
| Molecular Formula | Cl2Zn ZnCl2 |
| Molecular Weight | 136.3 g/mol |
| IUPAC Name | dichlorozinc |
| Standard InChI | InChI=1S/2ClH.Zn/h2*1H;/q;;+2/p-2 |
| Standard InChI Key | JIAARYAFYJHUJI-UHFFFAOYSA-L |
| Impurities | Impurities include iron and manganese which are removed through precipitation after partial neutralization with zinc oxide or other alkali and oxidation with chlorine or sodium hypochlorite |
| SMILES | Cl[Zn]Cl |
| Canonical SMILES | Cl[Zn]Cl |
| Boiling Point | 1350 °F at 760 mmHg (NIOSH, 2024) Very high (USCG, 1999) 732 °C 1350 °F |
| Colorform | White, very deliquesce granules, or fused pieces or rods White, hygroscopic crystals White particulate dispersed in air /Zinc chloride fume/ |
| Melting Point | 554 °F (NIOSH, 2024) 541 °F (USCG, 1999) Approximately 290 °C 290 °C 554 °F |
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